3-(1-(2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione

• IUPAC Name: 3-[1-[2-[4-(4-fluorophenyl)pyrazol-1-yl]acetyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C19H19FN4O4/c20-15-3-1-13(2-4-15)14-9-21-23(10-14)11-17(25)22-7-5-16(6-8-22)24-18(26)12-28-19(24)27/h1-4,9-10,16H,5-8,11-12H2
• InChI Key: FUKOQDIHHXPVMV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)COC2=O)C(=O)CN3C=C(C=N3)C4=CC=C(C=C4)F
• Molecular Formula: C19H19FN4O4
• Molecular Weight: 386.4 g/mol

Description

3-(1-(2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione is a useful research compound. Its molecular formula is C19H19FN4O4 and its molecular weight is 386.383. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Several studies have focused on synthesizing compounds related to 3-(1-(2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione for antimicrobial purposes. For instance, Prakash et al. (2010) synthesized a series of compounds exhibiting in vitro antibacterial and antifungal activity by targeting various strains such as Staphylococcus aureus, Bacillus subtilis, Pseudomonas aeruginosa, Escherichia coli, Aspergillus niger, and A. flavus (Prakash et al., 2010). Another study by Frolova et al. (2011) discovered a multicomponent reaction leading to novel heterocyclic compounds with notable antibacterial activities (Frolova et al., 2011).

Anticancer Activity

Research has also highlighted the potential anticancer activities of these compounds. For example, a novel fluoro-substituted benzo[b]pyran demonstrated anti-lung cancer activity in a study by Hammam et al. (2005), indicating the potential of related compounds in cancer treatment (Hammam et al., 2005). Additionally, Kumar and Sharma (2022) synthesized N-substituted indole derivatives showing significant anticancer activity against the MCF-7 human breast cancer cell line, underscoring the versatility of these compounds in medicinal chemistry (Kumar & Sharma, 2022).

Synthetic Applications

The synthesis and characterization of compounds related to 3-(1-(2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)acetyl)piperidin-4-yl)oxazolidine-2,4-dione have been explored for various applications, including the development of new synthetic methods and the preparation of polymers. For example, Badr et al. (1981) discussed the preparation of oxazolidines and thiazolidines from β-hydroxy- or β-mercapto-α-amino acid esters, demonstrating the utility of these compounds in generating novel chemical structures (Badr et al., 1981).